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Compound of Interest

2-Bromopyridine-4-
Compound Name:
carboxaldehyde

Cat. No.: B056593

An In-depth Technical Guide to the Physical Properties of 2-Bromoisonicotinaldehyde

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromoisonicotinaldehyde, a significant reagent in chemical research and a key intermediate in
the synthesis of various pharmaceutical compounds. This document is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
data, experimental context, and visual representations of key concepts.

Chemical Identity and Structure

2-Bromoisonicotinaldehyde, also known by its synonyms 2-Bromo-4-formylpyridine and 2-
Bromo-4-pyridinecarboxaldehyde, is a halogenated pyridine derivative.[1][2][3] Its chemical
structure consists of a pyridine ring substituted with a bromine atom at the 2-position and an
aldehyde group at the 4-position.

» Molecular Formula: CeHsBrNO[1][3][4][5]
e Molecular Weight: 186.01 g/mol [1][3][4][6]

« CAS Number: 118289-17-1[1][3]

Summary of Physical Properties
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The key physical characteristics of 2-Bromoisonicotinaldehyde are summarized in the table
below. These properties are crucial for its handling, storage, and application in synthetic

chemistry.

Property Value Citations
White to light yellow or pale

Appearance yellow crystalline powder, [1112][4]1[5]
crystals, or chunks.

Melting Point 52 -57 °C (111211411 7]

Boiling Point 272.9 £ 20.0 °C (Predicted) [71[8]

Density 1.683 + 0.06 g/cm? (Predicted) [7]

Solubility Soluble in Acetone. [21[7]

. Refrigerate at 0-10°C under an
Storage Conditions _ [21[41[7]
inert atmosphere.

Sensitivity Air and heat sensitive. [21[41[7]

Factors Influencing Physical Properties

The physical properties of aldehydes like 2-Bromoisonicotinaldehyde are dictated by their
molecular structure. The presence of the polar carbonyl group (C=0) induces dipole-dipole
interactions between molecules.[9][10][11] These interactions result in higher boiling points
compared to non-polar alkanes of similar molecular weight, but lower boiling points than
corresponding alcohols, which can form stronger intermolecular hydrogen bonds.[9][11] While
aldehydes cannot hydrogen bond with each other, the oxygen atom in the carbonyl group can
act as a hydrogen bond acceptor with water molecules, explaining the solubility of smaller
aldehydes in water.[11][12] For 2-Bromoisonicotinaldehyde, its crystalline solid form at room
temperature is consistent with its molecular weight and the strong dipole-dipole interactions
present.
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Caption: Logical diagram of factors affecting aldehyde physical properties.

Experimental Protocols for Property Determination

While specific experimental data for the synthesis and characterization of 2-
Bromoisonicotinaldehyde are proprietary or found within patent literature, the determination of
its physical properties follows standard laboratory procedures for organic compounds.

Melting Point Determination

The melting point is determined to assess the purity of the crystalline solid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b056593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A small amount of the dry, crystalline 2-Bromoisonicotinaldehyde is
packed into a capillary tube to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube with
mineral oil or a digital melting point device).

Heating: The sample is heated slowly, typically at a rate of 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has liquefied. A narrow melting range
(e.g., 1-2 °C) is indicative of a high-purity substance.
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Caption: Experimental workflow for melting point determination.
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Solubility Assessment

A gualitative assessment of solubility is performed to understand suitable solvent systems for
reactions and purification.

o Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
diethyl ether, hexanes) is selected.

e Procedure: A small, measured amount of 2-Bromoisonicotinaldehyde (e.g., 10 mg) is added
to a test tube containing a specific volume of the solvent (e.g., 1 mL).

o Observation: The mixture is agitated at a constant temperature (e.g., room temperature). The
substance is classified as soluble, partially soluble, or insoluble based on visual observation.
For 2-Bromoisonicotinaldehyde, solubility is noted in acetone.[2][7]

Safety and Handling

2-Bromoisonicotinaldehyde is an irritant and should be handled with appropriate personal
protective equipment (PPE).

e Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335). It is also harmful if swallowed (H302).[1][3][6]

o« Recommended PPE: Safety glasses or goggles, gloves, and a dust mask (e.g., N95 type)
are recommended when handling the solid.[3][13]

o Storage: The compound is sensitive to air and heat, necessitating storage in a cool, dry
place (2-8°C) under an inert atmosphere.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.ottokemi.com/synthetic-reagents/2bromopyridine4carboxaldehyde97-b-2675.aspx
https://www.ottokemi.com/synthetic-reagents/2bromopyridine4carboxaldehyde97-b-2675.aspx
https://www.ottokemi.com/synthetic-reagents/2bromopyridine4carboxaldehyde97-b-2675.aspx
https://www.tcichemicals.com/AU/en/p/B3715
https://www.tcichemicals.com/AU/en/p/B3715
https://www.sigmaaldrich.com/HK/zh/product/aldrich/689297
https://www.chemwhat.com/2-bromo-4-pyridinecarboxaldehyde-cas-118289-17-1/
https://www.fishersci.ca/shop/products/2-bromo-4-pyridinecarboxaldehyde-tci-america-2/p-7123119
https://pubchem.ncbi.nlm.nih.gov/compound/2762991
https://pubchem.ncbi.nlm.nih.gov/compound/2762991
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5389216.htm
https://www.minstargroup.com/products/detail/41268.html
https://www.minstargroup.com/products/detail/41268.html
https://www.chemistrystudent.com/ncert-class-12/8-aldehydes-ketones-and-carboxylic-acids/physical-properties.html
https://www.vedantu.com/chemistry/physical-properties-of-aldehydes-and-ketones
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-aldehydes-ketones/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-aldehydes-ketones/
https://byjus.com/chemistry/physical-properties-of-aldehydes-and-ketones/
https://www.sigmaaldrich.com/US/en/product/aldrich/689297
https://www.benchchem.com/product/b056593#physical-properties-of-2-bromoisonicotinaldehyde
https://www.benchchem.com/product/b056593#physical-properties-of-2-bromoisonicotinaldehyde
https://www.benchchem.com/product/b056593#physical-properties-of-2-bromoisonicotinaldehyde
https://www.benchchem.com/product/b056593#physical-properties-of-2-bromoisonicotinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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